Cas no 5963-51-9 (Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-)

• Product Name: Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-
• CAS No: 5963-51-9
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• MDL: MFCD01026176
• CID: 337967
• PubChem ID: 639815
• Update Time: 2025-11-02

Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(3,4-dimethoxyphenyl)ethane
• 4-[2-(3,4-dimethoxyphenyl)ethyl]-1,2-dimethoxybenzene
• Oprea1_631778
• 5963-51-9
• Oprea1_128381
• DTXSID60348672
• SR-01000395338-1
• 1,1'-ethane-1,2-diylbis(3,4-dimethoxybenzene)
• benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-
• AKOS000519948
• CCG-357068
• SR-01000395338
• A852464
• InChI=1/C18H22O4/c1-19-15-9-7-13(11-17(15)21-3)5-6-14-8-10-16(20-2)18(12-14)22-4/h7-12H,5-6H2,1-4H
• SCHEMBL16641094
• STL089761
• Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-

• MDL： MFCD01026176
• Inchi： 1S/C18H22O4/c1-19-15-9-7-13(11-17(15)21-3)5-6-14-8-10-16(20-2)18(12-14)22-4/h7-12H,5-6H2,1-4H3
• InChI Key： KZFGXTHUBGSZKB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC1C=CC(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-

Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- (CAS No. 5963-51-9): Properties, Applications, and Market Insights

Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- (CAS No. 5963-51-9) is a specialized organic compound with a unique molecular structure. This compound, often referred to as a dimethoxy-substituted benzene derivative, has garnered significant attention in both academic and industrial research due to its versatile applications. The presence of methoxy groups and the ethanediyl bridge in its structure imparts distinct chemical properties, making it valuable for various synthetic and functional applications.

The compound's systematic name, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxybenzene], highlights its symmetrical arrangement and functional groups. Researchers and manufacturers often seek this compound for its role in organic synthesis, particularly in the development of pharmaceutical intermediates and advanced materials. Its high purity and stability under standard conditions make it a reliable choice for laboratory and industrial use.

In recent years, the demand for Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- has increased due to its potential in green chemistry and sustainable material development. As industries shift toward eco-friendly practices, this compound's role in biodegradable polymers and non-toxic coatings has become a hot topic. Its low environmental impact and compatibility with renewable resources align with global sustainability goals, making it a subject of interest for researchers and policymakers alike.

The synthesis of Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- typically involves catalytic reactions and selective etherification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce waste. These innovations address common challenges in fine chemical production, such as energy efficiency and cost-effectiveness, which are critical for large-scale applications.

From a commercial perspective, the market for dimethoxy-substituted benzene derivatives is expanding, driven by their use in electronic materials and specialty chemicals. The compound's electron-donating properties make it suitable for organic semiconductors and photovoltaic devices, areas that are rapidly growing due to the push for renewable energy solutions. Companies investing in high-performance materials are increasingly incorporating this compound into their R&D pipelines.

Quality control and analytical testing are essential for ensuring the reliability of Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy-. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and structural integrity. These methods are critical for applications in pharmaceuticals and electronics, where even minor impurities can significantly impact performance.

In conclusion, Benzene, 1,1'-(1,2-ethanediyl)bis[3,4-dimethoxy- (CAS No. 5963-51-9) is a multifaceted compound with broad applications in modern chemistry and material science. Its unique properties and alignment with sustainability trends position it as a valuable asset for future innovations. As research continues to uncover new uses, this compound is poised to play a pivotal role in advancing green technologies and high-performance materials.